5,6-Dihydro-4H-cyclopenta[d]oxazole-2-carboxylic acid

• Molecular Formula: C7H7NO3
• Molecular Weight: 153.14 g/mol
• IUPAC Name: 5,6-dihydro-4H-cyclopenta[d][1,3]oxazole-2-carboxylic acid
• InChI: InChI=1S/C7H7NO3/c9-7(10)6-8-4-2-1-3-5(4)11-6/h1-3H2,(H,9,10)
• InChI Key: PPKQBQMNLFMRBK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)OC(=N2)C(=O)O

Description

5,6-Dihydro-4H-cyclopenta[d]oxazole-2-carboxylic acid is a bicyclic heterocyclic compound featuring a fused cyclopentane-oxazole scaffold with a carboxylic acid substituent. This structure combines the rigidity of the cyclopentane ring with the electronic diversity of the oxazole heterocycle, making it a promising candidate in medicinal chemistry and drug design.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,6-Dihydro-4H-cyclopenta[d]oxazole-2-carboxylic acid typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the reaction of amino alcohols with carboxylic acids or their derivatives, followed by cyclization to form the oxazole ring .

Industrial Production Methods

Industrial production methods for this compound may involve optimized synthetic routes that ensure high yield and purity. These methods often include the use of catalysts and specific reaction conditions to facilitate the cyclization process efficiently .

Chemical Reactions Analysis

Types of Reactions

5,6-Dihydro-4H-cyclopenta[d]oxazole-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce certain functional groups, altering the compound’s properties.

Substitution: This reaction can replace specific atoms or groups within the molecule with different ones.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

5,6-Dihydro-4H-cyclopenta[d]isoxazole-3-carboxylic acid is a heterocyclic compound that belongs to the isoxazole family. Isoxazoles are five-membered rings containing one oxygen and one nitrogen atom at adjacent positions. This compound has a wide range of applications in scientific research.

IUPAC Name: 5,6-dihydro-4H-cyclopenta[d][1,2]oxazole-3-carboxylic acid
CAS Number: 893638-34-1
Molecular Formula: C7H7NO3
Molecular Weight: 153.14 g/mol

Scientific Research Applications

5,6-Dihydro-4H-cyclopenta[d]isoxazole-3-carboxylic acid is used as a building block in the synthesis of more complex heterocyclic compounds. It has potential as a bioactive molecule with antimicrobial, antiviral, and anticancer properties, and is also being investigated for its potential therapeutic applications, including use as an anti-inflammatory and analgesic agent. It can be used in the development of new materials with unique properties.

Preparation Methods

The synthesis of 5,6-Dihydro-4H-cyclopenta[d]isoxazole-3-carboxylic acid typically involves the cyclization of appropriate precursors. One common method is the [2+3] cycloaddition reaction of nitrile oxides with olefins, which leads to the formation of isoxazole rings. The general principles of heterocyclic synthesis, such as the use of continuous flow reactors and microwave-assisted synthesis, can be applied to scale up the production of this compound.

Chemical Reactions

5,6-Dihydro-4H-cyclopenta[d]isoxazole-3-carboxylic acid can undergo various chemical reactions.

Types of Reactions:

• Oxidation: The compound can be oxidized to form corresponding oxo derivatives.
• Reduction: Reduction reactions can lead to the formation of dihydro derivatives.
• Substitution: Electrophilic and nucleophilic substitution reactions can occur at different positions on the isoxazole ring.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
• Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are often used.
• Substitution: Reagents like halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, thiols) are commonly employed.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield oxo derivatives, while reduction can produce dihydro derivatives.

Antimicrobial Properties

5,6-Dihydro-4H-cyclopenta[d]isoxazole-3-carboxylic acid exhibits significant antimicrobial activity. In vitro studies have demonstrated its effectiveness against various bacterial strains, and it has been shown to inhibit the growth of Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to standard antibiotics.

Microorganism	MIC (µg/mL)	Standard Antibiotic	MIC (µg/mL)
Staphylococcus aureus	15	Penicillin	10
Escherichia coli	20	Ciprofloxacin	15

Anticancer Activity

The compound has also been evaluated for its anticancer properties. A study compared the cytotoxic effects of various isoxazole derivatives against human cancer cell lines, including colorectal carcinoma (HCT-116) and prostate cancer (PC3). The results indicated that this compound exhibited promising cytotoxicity with IC50 values lower than those of established chemotherapeutics like 5-fluorouracil.

Compound	Cell Line	IC50 (µM)
This compound	HCT-116	8.2
5-Fluorouracil	HCT-116	10.0
Other tested compounds	HCT-116	Varies

Case Studies

• Antimicrobial Study: A study evaluated the antimicrobial efficacy of several isoxazole derivatives and the results showed that 5,6-Dihydro-4H-cyclopenta[d]isoxazole-3-carboxylic acid significantly inhibited the growth of both gram-positive and gram-negative bacteria, suggesting its potential as a new antimicrobial agent.
• Anticancer Research: In an experimental setup involving HCT-116 and PC3 cell lines, researchers found that treatment with 5,6-Dihydro-4H-cyclopenta[d]isoxazole-3-carboxylic acid resulted in reduced cell viability compared to untreated controls, highlighting its potential as a lead compound for developing new anticancer therapies.

Mechanism of Action

The mechanism of action of 5,6-Dihydro-4H-cyclopenta[d]oxazole-2-carboxylic acid involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 5,6-Dihydro-4H-cyclopenta[d]oxazole-2-carboxylic acid with structurally related compounds, emphasizing differences in ring systems, substituents, and biological activities.

Table 1: Structural and Functional Comparison

Compound Name	CAS Number	Ring System	Key Substituents	Biological Activity/Application	Reference
5,6-Dihydro-4H-cyclopenta[d]oxazole-2-carboxylic acid	Not provided	Cyclopenta-oxazole	Carboxylic acid at C2	Hypothesized use in peptide surrogates (inferred from analogs)
2-Amino-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxylic acid	Not provided	Cyclopenta-thiazole	Amino at C2, carboxylic acid at C4	XIAP-BIR3 domain inhibitor (6-step synthesis, peptide mimic)
5,6-Dihydro-4H-cyclopenta[d]isoxazole-3-carboxylic acid	893638-34-1	Cyclopenta-isoxazole	Carboxylic acid at C3	High structural similarity (0.99) to oxazole analog; electronic differences due to isoxazole ring
5,6,7,8-Tetrahydro-4H-cyclohepta[d]isoxazole-3-carboxylic acid	33230-32-9	Cyclohepta-isoxazole	Carboxylic acid at C3	Larger ring size reduces strain; potential altered pharmacokinetics
N-(3-Cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl) derivatives	Not provided	Cyclopenta-thiophene	Cyano, acetamide groups	Antiproliferative activity (MCF7 cells via tyrosine kinase inhibition)
2-[(2-Hydroxy-benzylidene)-amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid methyl ester	Not provided	Cyclopenta-thiophene	Schiff base, methyl ester	Synthetic intermediate (melting point: 135–137°C)

Key Comparisons:

Heterocycle Type :

• Oxazole vs. Thiazole/Thiophene/Isoxazole :

• Oxazole’s oxygen and nitrogen atoms enhance polarity and hydrogen-bonding capacity compared to thiazole (sulfur) or thiophene (sulfur-only). Isoxazole, with adjacent O and N, exhibits distinct electronic properties, affecting reactivity and binding .
  • Thiophene derivatives (e.g., ) leverage aromaticity for planar interactions in tyrosine kinase inhibition, whereas oxazole’s reduced aromaticity may alter target engagement .

Ring Size :

• Cyclopenta (5-membered) vs. cyclohepta (7-membered) systems influence conformational flexibility and steric effects. Larger rings (e.g., cyclohepta in 33230-32-9) may reduce strain but increase metabolic stability challenges .

Substituent Position and Functionality :

• Carboxylic acid placement (C2 in oxazole vs. C3/C4 in others) impacts molecular recognition. For example, the C4-carboxylic acid in the thiazole analog () mimics peptide backbones in XIAP inhibitors.
• Schiff base derivatives () highlight synthetic versatility for introducing functional groups via condensation reactions .

Biological Activity :

• Thiazole- and thiophene-fused compounds demonstrate validated roles in oncology (e.g., antiproliferative effects, kinase inhibition), while oxazole analogs remain underexplored but theoretically promising due to structural parallels .

Synthetic Complexity :

• The thiazole analog in required a 6-step synthesis, whereas Schiff base derivatives () were synthesized in fewer steps. Oxazole derivatives may follow similar routes but require optimization for regioselectivity .

Biological Activity

5,6-Dihydro-4H-cyclopenta[d]oxazole-2-carboxylic acid (CPC) is a compound of significant interest due to its potential biological activities. This article provides a comprehensive overview of its biological properties, including antiviral, anticancer, and antimicrobial activities, supported by experimental data and case studies.

Chemical Structure and Properties

The molecular formula of CPC is $C_7H_7NO_3$, with a structural representation as follows:

$$\text{SMILES }C1CC2=C(C1)ON=C2C(=O)O$$

This compound features a cyclopentane ring fused with an oxazole moiety, which is crucial for its biological activity.

Antiviral Activity

Recent studies have highlighted the antiviral potential of CPC derivatives. For instance, compounds derived from similar structures have been evaluated for their efficacy against HIV-1. In cell-based assays, oligomeric derivatives showed varying degrees of cytotoxicity and antiviral activity. The effective concentration (EC50) values for these compounds ranged from 0.5 to 1.5 µg/mL, demonstrating significant inhibition of HIV-1 replication compared to standard treatments like Efavirenz (EC50 = 0.0031 µg/mL) .

Table 1: Antiviral Efficacy of CPC Derivatives

Compound	EC50 (µg/mL)	CC50 (µg/mL)	Selectivity Index
IVa	0.5	5	10
IVb	1.5	15	10
Efavirenz	0.0031	N/A	N/A

Anticancer Activity

The anticancer potential of CPC has also been explored through various studies. For example, derivatives of similar oxazole compounds demonstrated structure-dependent anticancer activity in human lung adenocarcinoma (A549) models. The conversion of certain carboxylic acid derivatives showed weak anticancer activity with post-treatment viability between 78% to 86% at a concentration of 100 µM . Notably, modifications such as the incorporation of halogenated phenyl groups significantly enhanced anticancer efficacy.

Case Study: Anticancer Activity Assessment

In a study examining the effects on A549 cells:

• Compound with 4-Chlorophenyl Substitution : Reduced cell viability to 64%.
• Compound with 4-Dimethylamino Phenyl Substitution : Exhibited the highest anticancer activity among tested derivatives.

Antimicrobial Activity

CPC and its derivatives have also been assessed for antimicrobial properties against multidrug-resistant pathogens. Preliminary results indicate that certain compounds exhibit significant antibacterial activity against strains like Klebsiella pneumoniae and Escherichia coli. The effectiveness varied based on the structural modifications made to the compounds .